Cas no 1231892-38-8 (3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is a boronic ester derivative featuring an aniline core with two fluorine substituents at the 3- and 5-positions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its electron-withdrawing fluorine substituents influence the electronic properties of the aromatic ring, facilitating selective functionalization in synthetic applications. This compound is particularly useful in pharmaceutical and agrochemical research, where precise boronation is required. The crystalline solid form ensures ease of handling and storage under inert conditions. Its compatibility with palladium catalysis further underscores its utility in constructing complex biaryl structures.

3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline structure

1231892-38-8 structure

Product Name:3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

CAS No:1231892-38-8

MF:C₁₂H₁₆BF₂NO₂

MW:255.06875038147

CID:1217935

PubChem ID:66687782

Update Time:2025-06-09

3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
- SDHJVVLKALMDMV-UHFFFAOYSA-N
- 1231892-38-8
- MB20355
- DA-13977
- 3,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- starbld0042476
- CS-0356628
- SCHEMBL443424
- Inchi： 1S/C12H16BF2NO2/c1-11(2)12(3,4)18-13(17-11)10-8(14)5-7(16)6-9(10)15/h5-6H,16H2,1-4H3
- InChI Key： SDHJVVLKALMDMV-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1B1OC(C)(C)C(C)(C)O1)F)N

Computed Properties

Exact Mass: 255.1242152g/mol
Monoisotopic Mass: 255.1242152g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5Å²

3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040238-10g	3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1231892-38-8	95%	10g	$1320.00	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427298-1g	3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1231892-38-8	98%	1g	￥6024.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1427298-10g	3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	1231892-38-8	98%	10g	￥18228.00	2024-08-09